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Compound of Interest

Compound Name: 2,3-Nonanedione

CAS No.: 57644-90-3

Cat. No.: B1612003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3-Nonanedione, an alpha-

diketone of interest in various scientific and industrial fields. The document details its chemical

identity, including its IUPAC name and synonyms, alongside a thorough examination of its

physicochemical properties. Sections are dedicated to its natural occurrence, common

applications in the flavor industry, and established analytical methodologies for its detection

and quantification. Furthermore, this guide addresses critical safety and toxicological

considerations, offering a holistic resource for professionals engaging with this compound in

research and development settings.

Chemical Identity and Nomenclature
A precise understanding of a compound's identity is fundamental to all scientific inquiry. This

section delineates the formal nomenclature and common identifiers for 2,3-Nonanedione.

IUPAC Name and Structure
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The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds.

IUPAC Name: nonane-2,3-dione[1]

The structure consists of a nine-carbon aliphatic chain (nonane) with two ketone (carbonyl)

groups located at the second and third carbon positions.

Synonyms and Common Names
In literature and commercial contexts, 2,3-Nonanedione may be referred to by several other

names.

2,3-nonanedione[1]

2-nononone[1]

Chemical Identifiers
For unambiguous identification in databases and regulatory documents, the following identifiers

are crucial.

Identifier Value Source

CAS Number 57644-90-3 PubChem[1]

PubChem CID 19982750 PubChem[1]

Molecular Formula C₉H₁₆O₂ PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

InChIKey
WNVKJGIJHKADAE-

UHFFFAOYSA-N
PubChem[1]

DSSTox Substance ID DTXSID90601661 PubChem[1]

Physicochemical Properties
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The physical and chemical characteristics of 2,3-Nonanedione dictate its behavior in various

systems, from biological matrices to industrial processes.

Property Value Notes

Molecular Weight 156.22 g/mol Computed by PubChem[1]

Molecular Formula C₉H₁₆O₂

Physical Description Liquid Inferred from related diketones

Polar Surface Area 34.1 Å² Computed by Cactvs[1]

Rotatable Bond Count 6 Computed by Cactvs[1]

Note: Experimental data for properties like boiling and melting points are not readily available in

the searched literature. Values for related diketones suggest it is a liquid at room temperature

with moderate volatility.

Natural Occurrence and Applications
While a synthetic compound in many applications, related diketones are found in nature and

the class has significant industrial relevance.

Natural Occurrence
Vicinal diketones, the class to which 2,3-nonanedione belongs, are often found as flavor

components in food. For instance, the related compound 3-methyl-2,4-nonanedione is found in

Japanese green tea, pressure-cooked hen meat, and is associated with the flavor reversion of

soybean oil[2][3]. Another similar compound, 2,3-octanedione, is found in the fat volatiles of

grass-fed sheep, sardines, trout, and in cooked asparagus and mushrooms[4]. These

occurrences highlight the role of diketones as potent aroma and flavor contributors in natural

products.

Industrial Applications
The primary application of vicinal diketones like 2,3-nonanedione is in the flavor and fragrance

industry. They are known for their characteristic buttery, creamy, and caramel-like notes[5].
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Flavor Formulations: These compounds are used to enhance the richness and mouthfeel of

dairy products, baked goods, and confectionery[5]. For example, 3-methyl-2,4-nonanedione

is used to impart fruity, straw-like, and caramel notes in beverages, meat, and honey

flavors[6].

Research Chemical: In a laboratory setting, diketones serve as versatile precursors and

building blocks for the synthesis of more complex molecules, including heterocyclic

compounds[5]. Their ability to form stable complexes with transition metals also makes them

useful in coordination chemistry and catalysis[5].

Analytical Methodologies
Accurate detection and quantification are essential for quality control, exposure monitoring, and

research. Gas chromatography coupled with mass spectrometry is the premier technique for

analyzing volatile diketones.

Gas Chromatography-Mass Spectrometry (GC-MS)
Causality: GC-MS is the method of choice due to its high sensitivity and specificity. The gas

chromatograph separates volatile compounds like 2,3-nonanedione from a complex matrix,

and the mass spectrometer provides definitive identification based on the mass-to-charge ratio

of the fragmented molecule. This is particularly crucial for air monitoring in workplace

environments where related diketones like diacetyl and 2,3-pentanedione are regulated[7][8].

Experimental Protocol: GC-MS Analysis of Vicinal
Diketones in an Air Sample
This protocol is adapted from established OSHA and NIOSH methodologies for similar alpha-

diketones and provides a self-validating system for analysis[7][9].

Step 1: Sample Collection

Calibrate a personal sampling pump to a flow rate of approximately 0.1 to 0.3 L/min.

Use a silica gel sorbent tube as the collection medium.
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Draw a known volume of air (e.g., 15-20 liters) through the sorbent tube to capture airborne

diketones.

Step 2: Sample Preparation & Desorption

Carefully break open the sorbent tube and transfer the silica gel to a 2 mL autosampler vial.

Add 1 mL of the desorption solvent (e.g., acetone or ethanol) containing a known

concentration of an internal standard (e.g., cyclohexanone)[9].

Seal the vial and agitate for 30-60 minutes to ensure complete desorption of the analyte from

the silica gel.

If necessary, filter the extract through a 0.45 µm syringe filter to remove any particulate

matter[10].

Step 3: GC-MS Analysis

Instrument: A gas chromatograph equipped with a mass selective detector (e.g., Shimadzu

GCMS-QP2020 NX)[10].

Column: A suitable capillary column, such as a wax column (e.g., AT-Wax, 30m)[11].

Injection: Inject 1 µL of the prepared sample into the GC.

GC Conditions:

Inlet Temperature: 250°C

Oven Program: Start at 40°C, hold for 2 minutes, then ramp at 10°C/min to 240°C, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ion Source Temperature: 230°C
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Ionization Mode: Electron Ionization (EI) at 70 eV[1].

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring

characteristic ions for 2,3-nonanedione (e.g., m/z 43, 85, 113) and the internal

standard[1][7].

Step 4: Quantification

Prepare a multi-point calibration curve using certified standards of 2,3-nonanedione.

Calculate the concentration of 2,3-nonanedione in the sample by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Workflow Visualization
The following diagram illustrates the logical flow of the GC-MS analytical protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Nonanedione
https://www.benchchem.com/product/b1612003/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-nonanedione
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Nonanedione
https://pubmed.ncbi.nlm.nih.gov/27792470/
https://www.benchchem.com/product/b1612003/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-nonanedione
https://www.benchchem.com/product/b1612003/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-nonanedione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Processing

1. Air Sampling
(Silica Gel Tube)

2. Solvent Desorption
(Acetone + Internal Std.)

3. Filtration
(0.45 µm Syringe Filter)

4. GC-MS Injection

5. GC Separation
(Capillary Column)

6. MS Detection
(EI, SIM Mode)

7. Peak Integration

8. Calibration Curve
(External Standards)

9. Quantification
(Concentration Report)

Report

Final Report

Click to download full resolution via product page

Caption: GC-MS analytical workflow for 2,3-Nonanedione.
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Toxicology and Safety
Handling any chemical requires a thorough understanding of its potential hazards. While

specific toxicological data for 2,3-nonanedione is limited, data from structurally similar alpha-

diketones, such as diacetyl (2,3-butanedione) and 2,3-pentanedione, provide crucial context for

safety protocols.

Known and Inferred Health Effects
Occupational exposure to diacetyl and 2,3-pentanedione is strongly associated with severe

respiratory diseases[8].

Respiratory Hazards: Inhalation is the primary route of concern. Prolonged exposure to

vapors of related diketones can cause irritation to the respiratory tract, coughing, and sore

throat[12]. Critically, these compounds are linked to the development of obliterative

bronchiolitis, a severe and irreversible lung disease[8].

Skin and Eye Irritation: Direct contact with similar diketones can cause skin and eye

irritation[12][13]. Safety data for 3-methyl-2,4-nonanedione indicates it causes skin irritation

and serious eye irritation[14].

Handling and Safety Precautions (GHS)
Based on data for analogous compounds, the following GHS classifications and precautions

should be considered.

Hazard Statements (Inferred):

H315: Causes skin irritation[14].

H319: Causes serious eye irritation[14].

H332: Harmful if inhaled[13].

H335: May cause respiratory irritation[14].

Precautionary Measures:
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Engineering Controls: Always handle 2,3-nonanedione in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure[12].

Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile) and a lab coat[12].

Use chemical safety goggles or a face shield to prevent eye contact[12].

If ventilation is inadequate, use a respirator with an appropriate organic vapor cartridge.

Handling: Avoid generating mists or aerosols. Do not eat, drink, or smoke in areas where

the chemical is handled[12]. Wash hands thoroughly after handling[14].

Storage: Store in a tightly closed container in a cool, well-ventilated place away from heat

and ignition sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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